Cas no 188020-78-2 (1,2,4-Trimethylcyclopentadienyl zirconiumtrichloride)

• Product Name: 1,2,4-Trimethylcyclopentadienyl zirconiumtrichloride
• CAS No: 188020-78-2
• MF: C₈H₁₁Cl₃Zr
• MW: 304.755938768387
• CID: 66326
• PubChem ID: 57370877
• Update Time: 2025-04-18

1,2,4-Trimethylcyclopentadienyl zirconiumtrichloride Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Trimethylcyclopentadienyl zirconium trichloride
• 1,2,4-trimethylcyclopenta-1,3-diene,zirconium(4+),trichloride
• (1,2,4-Tricyclopentadienyl)zirconiumtrichloride
• Zirconium,trichloro[(1,2,3,4,5-h)-1,2,4-trimethyl-2,4-cyclopentadien-1-yl]
• 1,2,4-trimethylcyclopenta-1,3-diene;zirconium(4+);trichloride
• 188020-78-2
• 1,2,4-Trimethylcyclopentadienyl zirconiumtrichloride

• Inchi： 1S/C8H11.3ClH.Zr/c1-6-4-7(2)8(3)5-6;;;;/h4H2,1-3H3;3*1H;/q-1;;;;+4/p-3
• InChI Key： NMEYJKFHXSKOFF-UHFFFAOYSA-K
• SMILES： [Zr+4].[Cl-].[Cl-].[Cl-].C1C(C)=[C-]C(C)=C1C

Computed Properties

• Exact Mass: 301.89700
• Monoisotopic Mass: 301.897332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 4.26030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metal halides